Cas no 2150-58-5 (N,N-Dimethylindoaniline)

N,N-Dimethylindoaniline Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[[4-(dimethylamino)phenyl]imino]-
• 4-[4-(dimethylamino)phenyl]iminocyclohexa-2,5-dien-1-one
• EINECS 218-434-6
• Indoaniline,N,N-dimethyl
• Indoaniline,N-dimethyl
• N,N-dimethylindoaniline
• Phenol Blue
• 4-((4- (dimethylamino)phenyl)imino)-5-cyclohexadien-1-one
• 4-[[4-(dimethylamino)phenyl] imino]-5-cyclohexadien-1-one
• 4-(p-dimethylaminophenyl)imino-2,5-cyclohexadiene-1- one
• n,n-dimethyl-indoanilin
• n,n-dimethylindoaniline
• WS-02336
• NSC-400538
• 4-[[4-(dimethylamino)phenyl]imino]-2,5-cyclohexadien-1-one
• DTXSID0062210
• SCHEMBL126305
• Indoaniline, N,N-dimethyl-
• NSC 400538
• N,N-Dimethyl-indoaniline
• 4-(p-Dimethylaminophenyl)imino-2,5-cyclohexadiene-1-one
• 4-([4-(Dimethylamino)phenyl]imino)-2,5-cyclohexadien-1-one #
• D85657
• 2, 4-(p-dimethylaminophenyl)imino-
• 4-((4-(Dimethylamino)phenyl)imino)cyclohexa-2,5-dienone
• NSC 402443
• 2, 4-[[4-(dimethylamino)phenyl]imino]-
• 4-((4-(Dimethylamino)phenyl)imino)cyclohexa-2,5-dien-1-one
• N,N-Dimethylindo-aniline
• 2,5-Cyclohexadien-1-one, 4-((4-(dimethylamino)phenyl)imino)-
• NSC402443
• N,N-Dimethylindoaniline, Dye content 97 %
• CHEMBL3276918
• J-014118
• AKOS015894711
• BRN 2109219
• Q2085508
• MFCD00001620
• 4-[4-(dimethylamino)phenyl]iminocyclohexa-2, 5-dien-1-one
• NSC-402443
• 2150-58-5
• WLN: L6V DYJ DUNR DN1&1
• 2,5-Cyclohexadien-1-one, 4-(p-dimethylaminophenyl)imino-
• P75HHB6E4Y
• Indoaniline,N-dimethyl-
• NSC400538
• NS00026887
• 2,5-Cyclohexadien-1-one, 4-[[4-(dimethylamino)phenyl]imino]-
• 4-{[4-(dimethylamino)phenyl]imino}cyclohexa-2,5-dien-1-one
• +Expand

• MDL： MFCD00001620
• InChIKey： LHGMHYDJNXEEFG-UHFFFAOYSA-N
• Inchi： 1S/C14H14N2O/c1-16(2)13-7-3-11(4-8-13)15-12-5-9-14(17)10-6-12/h3-10H,1-2H3
• SMILES： O=C1C=C/C(=N\C2C=CC(N(C)C)=CC=2)/C=C1

Computed Properties

• Exact Mass: 226.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.111
• Heavy Atom Count: 17
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• LogP: 2.52020
• PSA: 32.67000
• Refractive Index: 1.6419 (estimate)
• Boiling Point: 367.89°C (rough estimate)
• Melting Point: 133-134 °C (lit.)
• Flash Point: 172.5°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0852 (rough estimate)

N,N-Dimethylindoaniline Security Information

• Symbol: GHS07
• RTECS：GU5530000
• WGK Germany：3
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

N,N-Dimethylindoaniline Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%